Cas no 51079-33-5 (2,6-Octadiene, 1-bromo-3,6,7-trimethyl-)
51079-33-5 structure
Product Name:2,6-Octadiene, 1-bromo-3,6,7-trimethyl-
CAS No:51079-33-5
MF:C11H19Br
MW:231.172562837601
CID:363371
PubChem ID:54489318
Update Time:2025-04-19
2,6-Octadiene, 1-bromo-3,6,7-trimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 2,6-Octadiene, 1-bromo-3,6,7-trimethyl-
- 1-bromo-3,6,7-trimethylocta-2,6-diene
- 51079-33-5
- DTXSID00711705
- 1-bromo-3,6,7-trimethyl-2,6-octadiene
- XUPIFLRDNWPXDR-UHFFFAOYSA-N
-
- Inchi: 1S/C11H19Br/c1-9(2)11(4)6-5-10(3)7-8-12/h7H,5-6,8H2,1-4H3
- InChI Key: XUPIFLRDNWPXDR-UHFFFAOYSA-N
- SMILES: BrCC=C(C)CC/C(/C)=C(\C)/C
Computed Properties
- Exact Mass: 230.06707
- Monoisotopic Mass: 230.067
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 12
- Rotatable Bond Count: 4
- Complexity: 183
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- Topological Polar Surface Area: 0A^2
- XLogP3: 5
Experimental Properties
- PSA: 0
2,6-Octadiene, 1-bromo-3,6,7-trimethyl- Related Literature
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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3. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
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Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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